[(1R,2R,3S,4R,5S,6S,8S,10R,11R,12R,15S)-3,4-Diacetyloxy-2,8,11-trihydroxy-1,5,15-trimethyl-9-methylidene-14-oxo-16-oxatetracyclo[10.5.0.02,15.05,10]heptadecan-6-yl] acetate
[(1R,2R,3S,4R,5S,6S,8S,10R,11R,12R,15S)-3,4-Diacetyloxy-2,8,11-trihydroxy-1,5,15-trimethyl-9-methylidene-14-oxo-16-oxatetracyclo[10.5.0.02,15.05,10]heptadecan-6-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
135996-82-6
VCID:
VC0147204
InChI:
InChI=1S/C26H36O11/c1-11-16(30)9-18(35-12(2)27)24(6)19(11)20(32)15-8-17(31)25(7)26(33,23(15,5)10-34-25)22(37-14(4)29)21(24)36-13(3)28/h15-16,18-22,30,32-33H,1,8-10H2,2-7H3/t15-,16-,18-,19-,20+,21-,22-,23-,24+,25+,26-/m0/s1
SMILES:
CC(=O)OC1CC(C(=C)C2C1(C(C(C3(C4(COC3(C(=O)CC4C2O)C)C)O)OC(=O)C)OC(=O)C)C)O
Molecular Formula:
C26H36O11
Molecular Weight:
524.6 g/mol
[(1R,2R,3S,4R,5S,6S,8S,10R,11R,12R,15S)-3,4-Diacetyloxy-2,8,11-trihydroxy-1,5,15-trimethyl-9-methylidene-14-oxo-16-oxatetracyclo[10.5.0.02,15.05,10]heptadecan-6-yl] acetate
CAS No.: 135996-82-6
Main Products
VCID: VC0147204
Molecular Formula: C26H36O11
Molecular Weight: 524.6 g/mol
![[(1R,2R,3S,4R,5S,6S,8S,10R,11R,12R,15S)-3,4-Diacetyloxy-2,8,11-trihydroxy-1,5,15-trimethyl-9-methylidene-14-oxo-16-oxatetracyclo[10.5.0.02,15.05,10]heptadecan-6-yl] acetate - 135996-82-6](/images/no_structure.jpg)
| CAS No. | 135996-82-6 |
|---|---|
| Product Name | [(1R,2R,3S,4R,5S,6S,8S,10R,11R,12R,15S)-3,4-Diacetyloxy-2,8,11-trihydroxy-1,5,15-trimethyl-9-methylidene-14-oxo-16-oxatetracyclo[10.5.0.02,15.05,10]heptadecan-6-yl] acetate |
| Molecular Formula | C26H36O11 |
| Molecular Weight | 524.6 g/mol |
| IUPAC Name | [(1R,2R,3S,4R,5S,6S,8S,10R,11R,12R,15S)-3,4-diacetyloxy-2,8,11-trihydroxy-1,5,15-trimethyl-9-methylidene-14-oxo-16-oxatetracyclo[10.5.0.02,15.05,10]heptadecan-6-yl] acetate |
| Standard InChI | InChI=1S/C26H36O11/c1-11-16(30)9-18(35-12(2)27)24(6)19(11)20(32)15-8-17(31)25(7)26(33,23(15,5)10-34-25)22(37-14(4)29)21(24)36-13(3)28/h15-16,18-22,30,32-33H,1,8-10H2,2-7H3/t15-,16-,18-,19-,20+,21-,22-,23-,24+,25+,26-/m0/s1 |
| Standard InChIKey | HOVZKJLKUYBNDD-DELXVENHSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1C[C@@H](C(=C)[C@@H]2[C@@]1([C@H]([C@@H]([C@@]3([C@]4(CO[C@@]3(C(=O)C[C@H]4[C@H]2O)C)C)O)OC(=O)C)OC(=O)C)C)O |
| SMILES | CC(=O)OC1CC(C(=C)C2C1(C(C(C3(C4(COC3(C(=O)CC4C2O)C)C)O)OC(=O)C)OC(=O)C)C)O |
| Canonical SMILES | CC(=O)OC1CC(C(=C)C2C1(C(C(C3(C4(COC3(C(=O)CC4C2O)C)C)O)OC(=O)C)OC(=O)C)C)O |
| PubChem Compound | 14866182 |
| Last Modified | Nov 11 2021 |
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